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Compound of Interest

Compound Name: BISMUTH MOLYBDENUM OXIDE

CAS No.: 12048-83-8

Cat. No.: B1170189

Get Quote

This document provides comprehensive guidance on the safe handling and proper disposal of

Bismuth Molybdenum Oxide (Bi₂MoO₆, Bi₂Mo₃O₁₂), intended for laboratory personnel,

including researchers, scientists, and drug development professionals. Adherence to these

procedures is critical to ensure personal safety and environmental protection.

Hazard Identification and Safety Precautions
Bismuth Molybdenum Oxide is a chemical compound that requires careful handling. While

comprehensive toxicological data is not always available, it is prudent to treat this compound

with caution.

1.1 Health Hazards:

May cause irritation to the eyes, skin, and respiratory tract.[1]

Ingestion may lead to irritation of the digestive tract.[1]

Some related compounds, like Molybdenum Oxide, are suspected of causing cancer.[2]
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1.2 Personal Protective Equipment (PPE): Before handling Bismuth Molybdenum Oxide for

any purpose, including disposal preparation, the following PPE is mandatory:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[3][4]

Skin Protection: Wear chemical-impermeable gloves (inspect before use) and impervious

clothing to prevent skin contact.[3][4]

Respiratory Protection: In case of dust formation or inadequate ventilation, use a full-face

respirator with an appropriate filter.[3]

1.3 Quantitative Hazard and Property Data:

The following table summarizes key quantitative data for Bismuth Molybdenum Oxide.

Parameter Value Source

Formula Bi₂Mo₃O₁₂ / Bi₂MoO₆ --INVALID-LINK--

CAS Number 13595-85-2 / 13565-96-3 --INVALID-LINK--

Molecular Weight 897.77 g/mol / 609.9 g/mol --INVALID-LINK--

Melting Point > 300 °C --INVALID-LINK--

HMIS Rating
Health: 2, Flammability: 0,

Reactivity: 0
--INVALID-LINK--

NFPA Rating
Health: 2, Fire: 0, Reactivity

Hazard: 0
--INVALID-LINK--

Step-by-Step Disposal Protocol
Disposal of Bismuth Molybdenum Oxide must be conducted in accordance with local,

regional, and national regulations. Do not discharge to sewer systems or contaminate water,

foodstuffs, or feed.[3]

Step 1: Waste Collection and Segregation

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1170189/docs?utm_src=pdf-body#standard-operating-procedure-disposal-of-bismuth-molybdenum-oxide
https://www.echemi.com/sds/bismuth-molybdate-pd180521113840.html
https://tymri.ut.ee/sites/default/files/tymri/molybdate_oxide.pdf
https://www.echemi.com/sds/bismuth-molybdate-pd180521113840.html
https://tymri.ut.ee/sites/default/files/tymri/molybdate_oxide.pdf
https://www.echemi.com/sds/bismuth-molybdate-pd180521113840.html
https://www.benchchem.com/product/b1170189/docs?utm_src=pdf-body#standard-operating-procedure-disposal-of-bismuth-molybdenum-oxide
https://www.benchchem.com/product/b1170189/docs?utm_src=pdf-body#standard-operating-procedure-disposal-of-bismuth-molybdenum-oxide
https://www.echemi.com/sds/bismuth-molybdate-pd180521113840.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170189?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect waste Bismuth Molybdenum Oxide, including contaminated materials (e.g., paper

towels, gloves), in a dedicated, properly labeled, and closed container.[3][5]

Ensure the container is suitable for chemical waste.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Step 2: Container Labeling

Clearly label the waste container with "Hazardous Waste," the chemical name "Bismuth
Molybdenum Oxide," and any associated hazard symbols.

Include the date of waste accumulation.

Step 3: Storage Pending Disposal

Store the sealed waste container in a well-ventilated, designated hazardous waste

accumulation area.

Keep it away from incompatible materials.

Step 4: Arrange for Professional Disposal

The primary disposal method is through a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[3]

Contact your institution's EHS office or a licensed waste disposal company to arrange for

pickup and disposal.[4]

Provide them with the Safety Data Sheet (SDS) for Bismuth Molybdenum Oxide.

Step 5: Disposal of Contaminated Packaging

Empty containers should be triple-rinsed (or equivalent).[3]

The rinsate should be collected and treated as hazardous waste.
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After rinsing, the packaging can be punctured to render it unusable and disposed of in a

sanitary landfill, or offered for recycling if permissible.[3]

Combustible packaging materials may be incinerated in a controlled manner.[3]

Emergency Procedures for Spills and Accidental
Release
In the event of a spill, immediate and appropriate action is required to prevent contamination

and exposure.

3.1 Personal Precautions:

Evacuate personnel to a safe area, upwind of the spill if possible.[3][5]

Ensure adequate ventilation.

Avoid dust formation and do not breathe dust or vapors.[3][5]

Wear the full PPE as described in section 1.2.

3.2 Containment and Cleaning Up:

Prevent further leakage or spillage if it is safe to do so.[3]

Do not let the chemical enter drains.[3][4]

For solid spills, carefully sweep or shovel the material into a suitable, closed container for

disposal.[4]

Avoid using methods that generate dust.

Adhered or collected material should be promptly disposed of in accordance with appropriate

laws and regulations.[3][5]

Ecotoxicological Information
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There is limited data available on the environmental impact of Bismuth Molybdenum Oxide.

This lack of information necessitates that the material be handled in a way that prevents any

environmental release.

Toxicity Test Result

Toxicity to fish No data available

Toxicity to daphnia and other aquatic

invertebrates
No data available

Toxicity to algae No data available

Toxicity to microorganisms No data available

Persistence and degradability No data available

Bioaccumulative potential No data available

Mobility in soil No data available

Source: ECHEMI Safety Data Sheet for Bismuth Molybdenum Oxide (Bi₂MoO₆)[3]

Visualized Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of Bismuth
Molybdenum Oxide waste.
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Waste Preparation

Disposal Path

Packaging Disposal

Waste Generation
(Bismuth Molybdenum Oxide)

Step 1: Collect waste in a
dedicated, sealed container.

Step 2: Label container with
'Hazardous Waste' & chemical name.

Step 3: Store in a designated,
well-ventilated area.

Step 4: Contact EHS or
licensed disposal company.

Provide Safety Data Sheet (SDS)
to disposal company.

Schedule waste pickup.

Final Disposal:
Licensed chemical destruction
plant or controlled incineration.

Step 5: Triple-rinse empty
container.

Collect rinsate as
hazardous waste.

Puncture container to prevent reuse.

Dispose in sanitary landfill
or recycle if permitted.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1170189?utm_src=pdf-custom-synthesis#bc-rfq
https://prochemonline.com/wp-content/uploads/2021/06/1246.BismuthMolybdenumOxide.pdf
https://tsapps.nist.gov/srmext/msds/423-MSDS.pdf
https://www.echemi.com/sds/bismuth-molybdate-pd180521113840.html
https://tymri.ut.ee/sites/default/files/tymri/molybdate_oxide.pdf
https://www.echemi.com/sds/bismuth-molybdenum-oxide-pd180713145003.html
https://www.benchchem.com/product/b1170189/docs#standard-operating-procedure-disposal-of-bismuth-molybdenum-oxide
https://www.benchchem.com/product/b1170189/docs#standard-operating-procedure-disposal-of-bismuth-molybdenum-oxide
https://www.benchchem.com/product/b1170189/docs#standard-operating-procedure-disposal-of-bismuth-molybdenum-oxide
https://www.benchchem.com/product/b1170189/docs#standard-operating-procedure-disposal-of-bismuth-molybdenum-oxide
https://www.benchchem.com/product/b1170189?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170189?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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